N-(isoxazol-4-yl)-1-(3-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide

• IUPAC Name: 1-(3-methoxyphenyl)-N-(1,2-oxazol-4-yl)-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C15H15N3O4/c1-21-13-4-2-3-12(6-13)18-8-10(5-14(18)19)15(20)17-11-7-16-22-9-11/h2-4,6-7,9-10H,5,8H2,1H3,(H,17,20)
• InChI Key: ATKQSDVAYZSBSC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2CC(CC2=O)C(=O)NC3=CON=C3
• Molecular Formula: C15H15N3O4
• Molecular Weight: 301.30 g/mol

Description

N-(isoxazol-4-yl)-1-(3-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide, also known as ISO-1, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications in various diseases. ISO-1 has been found to inhibit the activity of macrophage migration inhibitory factor (MIF), which is involved in various inflammatory and autoimmune diseases.

Scientific Research Applications

Synthesis and Characterization

• The synthesis of complex isoxazole derivatives, such as those incorporating pyrrolidine and carboxamide functionalities, often involves innovative synthetic routes that can provide access to a wide range of biologically active molecules. For example, the creation of substituted pyrrolidine carboxamides with isoxazole rings indicates the versatility of these compounds in drug discovery and chemical biology studies (Shingare et al., 2018).

Biological Activity and Applications

• Compounds containing isoxazole rings and pyrrolidine motifs have been explored for their potential in addressing various biological targets. For instance, studies on isoxazole derivatives have shown promise in antimicrobial, antitubercular, and insecticidal activities. This suggests that N-(isoxazol-4-yl)-1-(3-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide could potentially be investigated for similar biological activities, contributing to the development of new therapeutic agents or agrochemical products (Yu et al., 2009).

Antioxidant Properties

• The exploration of antioxidant activities in structurally related compounds, such as those with pyrrolidine and isoxazole rings, has identified potent antioxidants. This line of research underscores the potential of N-(isoxazol-4-yl)-1-(3-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide in antioxidative applications, which could extend to pharmaceuticals and nutraceuticals aimed at combating oxidative stress-related diseases (Tumosienė et al., 2019).

Computational Studies and Drug Design

• Computational studies, including molecular docking and quantitative structure-activity relationships (QSAR), play a crucial role in elucidating the interaction mechanisms of isoxazole-pyrrolidine derivatives with biological targets. These studies can guide the optimization of N-(isoxazol-4-yl)-1-(3-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide for specific therapeutic applications, enhancing its efficacy and selectivity (Shim et al., 2002).